Cas no 209960-29-2 (2-Fluoro-4-(morpholin-4-yl)aniline)

• Product Name: 2-Fluoro-4-(morpholin-4-yl)aniline
• CAS No: 209960-29-2
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 1397466
• PubChem ID: 11481003
• Update Time: 2025-06-10

2-Fluoro-4-(morpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-(4-morpholinyl)-
• 2-Fluoro-4-(4-morpholinyl)aniline hydrochloride (1:1)
• 2-fluoro-4-(4-morpholinyl)Benzenamine
• 2-fluoro-4-mesylphenol
• 2-fluoro-4-methanesulfonylphenol
• 2-fluoro-4-morpholinoaniline
• 2-Fluoro-4-(morpholin-4-yl)aniline
• 209960-29-2
• 2-Fluoro-4-morpholin-4-yl-phenylamine
• DTXSID101288048
• 2-fluoro-4-morpholin-4-ylaniline
• SCHEMBL520439
• CS-0199026
• VMIJMGVGJOUFCC-UHFFFAOYSA-N
• AKOS006291576
• N-(3-fluoro-4-aminophenyl)morpholine
• 2-fluoro-4-morpholino-aniline
• BS-27954
• DB-014586
• E78461
• MFCD09029885

• Inchi： 1S/C10H13FN2O/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
• InChI Key： VMIJMGVGJOUFCC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1CCOCC1)N

Computed Properties

• Exact Mass: 232.07800
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49000
• LogP: 2.69270

Additional information on 2-Fluoro-4-(morpholin-4-yl)aniline

Introduction to 2-Fluoro-4-(morpholin-4-yl)aniline (CAS No. 209960-29-2)

2-Fluoro-4-(morpholin-4-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 209960-29-2, is a fluorinated aromatic amine derivative featuring a morpholine substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of a fluorine atom at the 2-position and a morpholine ring at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The synthesis of 2-Fluoro-4-(morpholin-4-yl)aniline typically involves multi-step organic transformations, including fluorination, nucleophilic substitution, and cyclization reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The introduction of fluorine atoms into aromatic compounds is well-documented to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Similarly, the morpholine moiety is known to improve solubility and bioavailability in drug molecules.

In recent years, 2-Fluoro-4-(morpholin-4-yl)aniline has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that target various disease pathways. For instance, fluorinated anilines have been investigated for their potential in anticancer applications, where the fluorine atom can modulate enzyme interactions and improve drug selectivity. Additionally, the morpholine ring is commonly found in antiviral and anti-inflammatory drugs, contributing to enhanced pharmacokinetic profiles.

One of the most compelling aspects of 2-Fluoro-4-(morpholin-4-yl)aniline is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block to design derivatives with improved pharmacological properties. For example, modifications at the nitrogen or aromatic positions can lead to compounds with enhanced receptor binding affinity or altered metabolic pathways. Such structural diversification is crucial for overcoming resistance mechanisms and expanding therapeutic options.

The biological activity of 2-Fluoro-4-(morpholin-4-yl)aniline has been systematically studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits promising interactions with certain enzymes and receptors involved in neurological disorders. The fluorine atom's ability to influence hydrogen bonding and electronic distribution has been particularly noted in these interactions. Furthermore, the morpholine ring's polar characteristics enhance solubility, which is critical for drug formulation and delivery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Fluoro-4-(morpholin-4-yl)aniline for potential therapeutic applications. Molecular docking studies have identified its binding potential with targets such as kinases and transcription factors. These insights have guided the design of next-generation analogs with optimized pharmacokinetic and pharmacodynamic profiles. The integration of machine learning algorithms has further accelerated this process by predicting novel derivatives with enhanced efficacy.

The industrial significance of 2-Fluoro-4-(morpholin-4-yl)aniline extends beyond academic research. Pharmaceutical companies are increasingly investing in fluorinated heterocycles due to their commercial success in marketed drugs. The compound's synthetic accessibility makes it an attractive candidate for large-scale production under controlled conditions. As demand grows for personalized medicine solutions, intermediates like 2-Fluoro-4-(morpholin-4-y laniline) will play a pivotal role in developing tailored therapeutics.

Future research directions for 2-F luoro - 4 - (morpholin - 4 - yl) aniline include exploring its role in combination therapies and investigating its potential as a prodrug precursor. The compound's dual functionality—aromaticity from the aniline moiety and heterocyclic stability from the morpholine ring—makes it an ideal candidate for such studies. Additionally, green chemistry approaches are being adopted to optimize synthetic routes, minimizing environmental impact while maintaining high yields.

In conclusion, 2 - Fluoro - 4 - (morphol i n - 4 - yl ) an il ine (CAS No . 209960 - 29 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising biological activities , position it as a valuable asset i n drug discovery efforts . As research continues to uncover new therapeutic applications , this compound will undoubtedly remain at the forefront of medicinal chemistry innovation .